Cas no 13253-44-6 (5-2-(Methylthio)ethylhydantoin)

• Product Name: 5-2-(Methylthio)ethylhydantoin
• CAS No: 13253-44-6
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• MDL: MFCD00143392
• CID: 49128
• PubChem ID: 87573017
• Update Time: 2025-05-24

5-2-(Methylthio)ethylhydantoin Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methylthioethyl)hydantoin
• 5-[2-(methylthio)ethyl]imidazolidine-2,4-dione
• 5-[2-(Methylthio)ethyl]hydantoin
• 5-(2-Methylsulfanyl-ethyl)-imidazolidine-2,4-dione
• cp93520
• methioninehydantoin
• methylthioethylhydantoin
• 5-(2-(methylthio)ethyl)-hydantoi
• dl-5-(2-(methylthio)ethyl)hydantoin
• 5-(beta-(methylthio)ethyl)hydantoin
• 5-(beta-methylmercaptoethyl)hydantoin
• (5R)-5-[2-(methylthio)ethyl]hydantoin
• 5-[2-(METHYLTHIO)ETHYL]HYDANTOIN 99+%
• 5-(2-(Methylthio)ethyl)imidazolidine-2,4-dione
• 5-[2-(methylsulfanyl)ethyl]imidazolidine-2,4-dione
• MLS000055329
• SBKRXUMXMKBCLD-UHFFFAOYSA-N
• 5-(2-methylsulfanylethyl)imidazolidine-2,4-dione
• SMR000061888
• 2,4-Imidazolidinedione, 5-[2-(methylthio)ethyl]-
• Maybridge4_000963
• Oprea1_5
• NS00051749
• D74568
• HMS2174J09
• FT-0636857
• IDI1_031545
• 5-(2-methylmercaptoethyl)hydantoin
• CHEMBL1344624
• SR-01000604994-2
• 5-[2-(Methylsulfanyl)ethyl]-2,4-imidazolidinedione #
• DTXSID60884585
• AKOS000117247
• 13253-44-6
• Z56867181
• A806451
• HMS1523L17
• cid_567982
• dl-5-(2-methylthioethyl)hydantoin
• MFCD00143392
• M1046
• CS-0084823
• AS-67729
• AKOS017268944
• 2,4-Imidazolidinedione, 5-[2-(methylthio)ethyl]-, (.+/-.)-
• BDBM39987
• SCHEMBL41055
• 5-(beta-methylmercaptoethyl)-hydantoin
• EN300-04385
• CCG-47018
• 5-(beta-methylthioethyl)hydantoin
• 5-(2-methylmercaptoethyl)-hydantoin
• (R)-2-Amino-2-methyl-4-pentenoicacid
• Oprea1_574916
• DB-042118
• STL524725
• 5-2-(Methylthio)ethylhydantoin

• MDL： MFCD00143392
• Inchi： 1S/C6H10N2O2S/c1-11-3-2-4-5(9)8-6(10)7-4/h4H,2-3H2,1H3,(H2,7,8,9,10)
• InChI Key： SBKRXUMXMKBCLD-UHFFFAOYSA-N
• SMILES： S(C)CCC1C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 174.04600
• Monoisotopic Mass: 174.046298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.228
• Melting Point: 107.0 to 109.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.514
• PSA: 83.50000
• LogP: 0.60510
• Solubility: Not determined

5-2-(Methylthio)ethylhydantoin Security Information

• Safety Instruction： S22; S24/25
• RTECS：NI9461351

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds

Additional information on 5-2-(Methylthio)ethylhydantoin

Introduction to 5-2-(Methylthio)ethylhydantoin (CAS No. 13253-44-6)

5-2-(Methylthio)ethylhydantoin, identified by its Chemical Abstracts Service (CAS) number 13253-44-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 5-2-(Methylthio)ethylhydantoin consists of a hydantoin core substituted with a 2-(methylthio)ethyl group. This unique arrangement imparts distinct chemical reactivity, making it a useful building block for the development of novel therapeutic agents. The hydantoin moiety is particularly noteworthy, as it is known for its stability and ability to participate in various organic transformations, including condensation and cyclization reactions.

In recent years, researchers have been exploring the potential of 5-2-(Methylthio)ethylhydantoin in the development of new drugs targeting a wide range of diseases. One particularly promising area has been its application in the synthesis of antimicrobial agents. The compound's ability to undergo selective modifications allows for the creation of derivatives with enhanced efficacy against resistant bacterial strains. This has been a critical focus given the growing concern over antibiotic resistance worldwide.

Moreover, 5-2-(Methylthio)ethylhydantoin has shown promise in the field of anti-inflammatory drug development. Studies have indicated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, making them prime targets for therapeutic intervention. The structural flexibility of 5-2-(Methylthio)ethylhydantoin allows chemists to design molecules that can selectively interact with these enzymes, thereby reducing inflammation without causing significant side effects.

Another area where 5-2-(Methylthio)ethylhydantoin has found utility is in the development of anticancer agents. The hydantoin core can be functionalized to create molecules that exhibit inhibitory effects on various cancer-related kinases. These kinases are often overactive in cancer cells and play a crucial role in cell proliferation and survival. By targeting these kinases, researchers aim to develop drugs that can effectively inhibit tumor growth and metastasis. The versatility of 5-2-(Methylthio)ethylhydantoin in this context makes it a valuable scaffold for further derivatization and optimization.

The synthesis of 5-2-(Methylthio)ethylhydantoin involves multi-step organic reactions, typically starting from readily available precursors such as ethyl thioglycolate and malononitrile. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

In conclusion, 5-2-(Methylthio)ethylhydantoin (CAS No. 13253-44-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical reactivity make it an invaluable intermediate for creating novel therapeutic agents targeting various diseases, including infections, inflammation, and cancer. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.